Cas no 1411993-34-4 ((2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid)

• Product Name: (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid
• CAS No: 1411993-34-4
• MF: C₁₅H₁₆BNO₄
• MW: 285.102844238281
• MDL: MFCD27977090
• CID: 4595026
• PubChem ID: 71005662
• Update Time: 2025-06-26

(2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(((4-(methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid
• [2-({[4-(methoxycarbonyl)phenyl]amino}methyl)phenyl]boronic acid
• [2-[(4-methoxycarbonylanilino)methyl]phenyl]boronic acid
• SCHEMBL13830817
• AS-71694
• 1411993-34-4
• D94006
• AKOS037646962
• (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid

• MDL： MFCD27977090
• Inchi： 1S/C15H16BNO4/c1-21-15(18)11-6-8-13(9-7-11)17-10-12-4-2-3-5-14(12)16(19)20/h2-9,17,19-20H,10H2,1H3
• InChI Key： GLKMTPGJBUGOKE-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CNC1C=CC(C(=O)OC)=CC=1)O

Computed Properties

• Exact Mass: 285.1172382 g/mol
• Monoisotopic Mass: 285.1172382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• Molecular Weight: 285.10

Additional information on (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid

(2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic Acid: A Comprehensive Overview

The compound with CAS No. 1411993-34-4, commonly referred to as (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

Boronic acids are a class of compounds that have gained prominence in recent years due to their versatility in organic synthesis. The presence of the boronic acid group in this compound makes it particularly valuable for Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. The methoxycarbonyl group attached to the phenyl ring introduces additional functional diversity, enabling this compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the role of (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid in the development of novel pharmaceutical agents. Its ability to act as an intermediate in the synthesis of bioactive molecules has made it a valuable tool in medicinal chemistry. Researchers have explored its potential in targeting specific biological pathways, making it a promising candidate for drug discovery.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and functional polymers. The boronic acid group facilitates cross-coupling reactions, which are essential for constructing complex molecular architectures required in these materials.

The synthesis of (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a topic of active research. Scientists are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, (2-(((4-(Methoxycarbonyl)phenyl)amino)methyl)phenyl)boronic acid (CAS No. 1411993-34-4) is a versatile compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing modern chemistry.